Cas no 16251-32-4 (3-(4-Phenoxyphenyl)propan-1-ol)

• Product Name: 3-(4-Phenoxyphenyl)propan-1-ol
• CAS No: 16251-32-4
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 2780633
• PubChem ID: 71350507
• Update Time: 2025-07-30

3-(4-Phenoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxy-benzenepropanol
• DTXCID60727049
• F78991
• 3-(4-Phenoxyphenyl)propan-1-ol
• 16251-32-4
• SCHEMBL18240129
• DTXSID70776306
• Benzenepropanol, 4-phenoxy-
• 3-p-phenoxyphenyl-1-propanol

• Inchi： 1S/C15H16O2/c16-12-4-5-13-8-10-15(11-9-13)17-14-6-2-1-3-7-14/h1-3,6-11,16H,4-5,12H2
• InChI Key： NNGWHCIMHMOXNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CCCO

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų